3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 6-amino-N-(2,4-dimethoxyphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-27-14-9-10-17(18(12-14)28-2)24-21(26)20-19(23)15-11-13-7-5-3-4-6-8-16(13)25-22(15)29-20/h9-12H,3-8,23H2,1-2H3,(H,24,26)
• InChI Key: OKBPZHLYQPJJKP-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N)OC
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N)OC

Description

3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of heterocyclic compounds and has a unique molecular structure that makes it an interesting target for research.

Mechanism of Action

The mechanism of action of 3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to modulate certain signaling pathways that are implicated in the development of neurological disorders.
Biochemical and Physiological Effects:
3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to exhibit significant biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its high potency and specificity towards certain enzymes and signaling pathways. This makes it an ideal candidate for drug discovery and development. However, one of the limitations of using this compound is its relatively complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions that can be explored in the research of 3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One of the directions is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of its potential applications in the treatment of other diseases, such as autoimmune disorders and viral infections. Additionally, the elucidation of its mechanism of action can provide valuable insights for the development of novel drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, 3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a promising chemical compound that has potential applications in drug discovery and development. Its unique molecular structure and high potency make it an interesting target for research. Further studies are needed to fully understand its mechanism of action and explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves several steps. One of the commonly used methods involves the reaction of 2,4-dimethoxybenzaldehyde with cyclooctanone in the presence of a base to form a chalcone derivative. This is then reacted with thiophene-2-carboxylic acid to form the desired compound.

Scientific Research Applications

3-amino-N-(2,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.